5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 5-fluoro-3-methyl-1-(2-methylprop-2-enyl)quinazoline-2,4-dione
• InChI: InChI=1S/C13H13FN2O2/c1-8(2)7-16-10-6-4-5-9(14)11(10)12(17)15(3)13(16)18/h4-6H,1,7H2,2-3H3
• InChI Key: MMIPFYAVJLNYEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(C(=CC=C2)F)C(=O)N(C1=O)C
• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol

Description

5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione, also known as FMQ, is a chemical compound that belongs to the quinazoline family. It is a synthetic compound that has been developed for various scientific research applications. FMQ has been found to have potential in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Urinary Metabolites and Pharmacokinetics

Research on compounds structurally related to "5-fluoro-3-methyl-1-(2-methylallyl)quinazoline-2,4(1H,3H)-dione" often focuses on their metabolism and excretion. For instance, the study by Atsumi et al. (2001) on DX-8951, a novel camptothecin analog, revealed the identification of major urinary metabolites in rats and humans, providing insight into the drug's metabolic pathways which is crucial for understanding its pharmacokinetics and potential side effects (Atsumi et al., 2001).

Genetic Predictors of Chemotherapy Response

Marcuello et al. (2006) investigated methylenetetrahydrofolate reductase (MTHFR) gene polymorphisms as predictors of clinical response to fluoropyrimidine-based chemotherapy in colorectal cancer patients. This study underscores the importance of genetic factors in determining patient response to chemotherapy, potentially allowing for more personalized treatment plans (Marcuello et al., 2006).

Toxicological Studies and Occupational Health

Investigations into the health effects of chemical exposure, such as the study by Zober et al. (1995) on vinclozolin, contribute to our understanding of occupational health and safety. Such research is critical for establishing safe handling practices and protective measures for workers in industries involving hazardous substances (Zober et al., 1995).

Pharmacological Effects and Clinical Trials

Clinical trials and pharmacological studies explore the therapeutic potential and efficacy of new drugs. For example, the management of strains and sprains using fluproquazone was evaluated in a randomized trial, highlighting the drug's pain-relieving capabilities (Jaegemann et al., 1981).

Environmental and Public Health

Research on the environmental presence and health implications of perfluorinated organic acids and amides, as conducted by Kuklenyik et al. (2004), addresses concerns about widespread human exposure to pollutants. Such studies are essential for public health policies and environmental protection efforts (Kuklenyik et al., 2004).